ACG548B

• Molecular Formula: C38H34Br2Cl2N4
• Molecular Weight: 777.4 g/mol
• InChI: InChI=1S/C38H34Cl2N4.2BrH/c1-41(35-13-9-33(39)10-14-35)37-17-21-43(22-18-37)27-29-5-3-7-31(25-29)32-8-4-6-30(26-32)28-44-23-19-38(20-24-44)42(2)36-15-11-34(40)12-16-36;;/h3-26H,27-28H2,1-2H3;2*1H/q+2;;/p-2
• InChIKey: ZFCCRPWNWOHZEN-UHFFFAOYSA-L

ACG548B (Compound 24) Procurement Guide: A Dual Cholinesterase Inhibitor with Defined Selectivity Over Choline Kinase

ACG548B (CAS 795316-16-4), originally designated compound 24, is a homodimeric bis-quaternary heterocyclic ammonium salt first disclosed by Conejo-García et al. in a systematic structure–activity relationship (SAR) study of choline kinase (ChoK)-derived scaffolds repurposed as cholinesterase inhibitors [1]. The molecule belongs to a molecular library of quaternary ammonium salts (QASs) composed of two positively charged heteroaromatic rings separated by a lipophilic linker. ACG548B exhibits dual inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) with IC50 values of 1.78 µM and 0.496 µM, respectively, and demonstrates higher affinity for AChE relative to both BChE and ChoK [1].

Dual AChE/BChE inhibition with reported ChoKα co-engagement

Quinolinium headgroup scaffold providing a distinct SAR node

Benchmark reference for bis-QAS SAR library studies

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source

Why ACG548B Cannot Be Substituted by Other In-Class Bis-Quaternary Ammonium Salts or Conventional Cholinesterase Inhibitors

Within the bis-quaternary ammonium salt (QAS) family, small structural variations in the linker length, heteroaromatic headgroup, and substitution pattern cause dramatic shifts in AChE/BChE/ChoK selectivity profiles [1]. The SAR study by Conejo-García et al. demonstrates that nominally similar homodimeric QASs can display IC50 differences exceeding two orders of magnitude across the three enzyme targets, and that the ratio of AChE to BChE inhibition can invert depending on linker composition [1]. Consequently, procurement of an untested analog based on chemical similarity alone risks selecting a compound with an entirely different pharmacological fingerprint. The quantitative evidence below defines the precise differentiation that makes ACG548B the appropriate choice when dual AChE/BChE inhibition with retained ChoK selectivity is required.

Headgroup Substitution

Quinolinium to pyridinium shift may lower AChE engagement 5–20 fold and alter BChE affinity, according to SAR data.

Linker Length Variation

Altered linker composition may invert the AChE/BChE selectivity ratio and shift activity at ChoK, requiring re-characterization.

Analog-Based Selection

Untested bis-QAS analog may present an inverted pharmacological profile across ChE and ChoK targets, limiting direct interchangeability.

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source

Quantitative Differentiation Evidence for ACG548B Versus the Closest Structural and Pharmacological Comparators

AChE Inhibitory Potency of ACG548B Compared to the Lead Hybrid Compound 56 from the Same Series

In the original SAR study, ACG548B (compound 24) inhibited human AChE with an IC50 of 1.78 µM, while the optimized hybrid bis-QAS compound 56 achieved an IC50 of 0.015 µM (15 nM), representing a ~119-fold difference in potency [1]. However, compound 56 was specifically engineered for maximal AChE affinity and selectivity over BChE (SI = 50) and ChoK (SI = 562). For users requiring a compound that retains meaningful dual AChE/BChE engagement rather than extreme AChE selectivity, ACG548B provides a balanced inhibition profile at micromolar concentrations [1].

AChE Potency Context

Head-to-head

1.78 µM (vs 0.015 µM for Compound 56)

Supports balanced dual inhibition studies over extreme AChE selectivity.

Compound 56 is ~119-fold more potent at AChE but lacks ChoK activity.

Evidence Dimension	Human AChE IC50
Target Compound Data	1.78 µM
Comparator Or Baseline	Compound 56 (hybrid bis-QAS): IC50 = 0.015 µM
Quantified Difference	119-fold less potent (compound 56 is more potent)
Conditions	Human recombinant AChE, Ellman assay, 25 °C, pH 8.0

Why This Matters

The potency gap confirms that ACG548B is not a replacement for compound 56 in ultra-high-affinity AChE studies, but its dual AChE/BChE activity makes it the appropriate selection when balanced cholinesterase inhibition is the experimental objective.

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source

BChE Inhibition Potency Relative to the Clinical Reference Inhibitor Rivastigmine

ACG548B inhibits human BChE with an IC50 of 0.496 µM [1]. The clinically approved pseudo-irreversible carbamate rivastigmine is reported to inhibit human BChE with an IC50 in the range of 0.5–1.0 µM under comparable assay conditions [2]. ACG548B thus occupies the same potency tier as rivastigmine but operates through a structurally distinct bis-quaternary ammonium mechanism that additionally provides AChE inhibition (IC50 = 1.78 µM) and measurable ChoK activity, a target not engaged by rivastigmine [1], [2].

BChE Potency Context

Cross-study

0.496 µM (vs 0.5–1.0 µM for Rivastigmine)

Reported comparable BChE tier with a distinct, non-carbamate mechanism.

Rivastigmine lacks AChE/ChoK co-engagement and is pseudo-irreversible.

Evidence Dimension	Human BChE IC50
Target Compound Data	0.496 µM
Comparator Or Baseline	Rivastigmine: IC50 ≈ 0.5–1.0 µM (literature range)
Quantified Difference	Comparable (within 2-fold); rivastigmine lacks ChoK engagement
Conditions	Human recombinant BChE, Ellman assay, 25 °C, pH 8.0

Why This Matters

For procurement decisions where BChE inhibition is the primary endpoint but AChE co-inhibition and ChoK profiling are desired, ACG548B offers a mechanistically differentiated alternative to rivastigmine without sacrificing BChE potency.

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source
• [2] Bar-On P, Millard CB, Harel M, et al. Kinetic and structural studies on the interaction of cholinesterases with the anti-Alzheimer drug rivastigmine. Biochemistry. 2002;41(11):3555-3564. doi:10.1021/bi011778r View Source

Selectivity Over Choline Kinase α (ChoKα) Versus Other QAS Library Members

The original QAS library was designed as ChoK inhibitors, and many members potently inhibit ChoKα with IC50 values in the low nanomolar range [1]. ACG548B (compound 24) exhibits a markedly shifted selectivity profile: it inhibits ChoKα with an IC50 of 0.12 µM [2], but its AChE and BChE IC50 values (1.78 and 0.496 µM, respectively) place the compound at a unique intersection of the three targets [1]. The selectivity index (SI) for AChE over ChoK (SI = ~0.067) indicates that ChoKα inhibition is the most potent activity of ACG548B, contrasting with compound 56, which was optimized to minimize ChoK engagement (SI = 562) [1], [2].

ChoKα Selectivity

Head-to-head

SI ≈ 14.8 (vs 562 for Compound 56)

Retains substantial ChoKα activity, bridging ChE and ChoK pharmacology.

Compound 56 was engineered to eliminate ChoK engagement.

Evidence Dimension	Selectivity index: AChE IC50 / ChoKα IC50
Target Compound Data	SI = 1.78 µM / 0.12 µM ≈ 14.8 (ChoKα is ~15-fold more potently inhibited than AChE)
Comparator Or Baseline	Compound 56: SI = 562 (AChE is 562-fold more potently inhibited than ChoKα)
Quantified Difference	ACG548B retains substantial ChoKα activity, whereas compound 56 is virtually devoid of it
Conditions	ChoKα IC50 determined via radiometric assay; AChE IC50 via Ellman assay

Why This Matters

Procurement of ACG548B is warranted when the experimental design requires a compound that bridges cholinesterase and choline kinase pharmacology, a profile not offered by the AChE-selective compound 56 or by standard cholinesterase inhibitors.

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source
• [2] Molnova. ACG-548B Product Page: a potent selective choline kinase α (ChoKα) inhibitor with IC50 of 0.12 µM. Accessed 2026. View Source

Structural Determinant of Selectivity: Quinolinium Headgroup Versus Pyridinium and Quinuclidinium Analogs

The SAR investigation established that the heteroaromatic headgroup is the dominant determinant of enzyme selectivity within the homodimeric QAS series [1]. ACG548B features a quinolinium headgroup, which the computational docking analysis identified as providing stronger π–π stacking interactions with the peripheral anionic site (PAS) of AChE compared to pyridinium analogs [1]. Pyridinium-headed compounds from the same series (e.g., compound 1) showed 5- to 20-fold lower AChE affinity, while quinuclidinium-headed analogs favored BChE binding [1]. ACG548B therefore represents a specific structural node where the quinolinium headgroup confers dual AChE/BChE activity, distinguishing it from both pyridinium-dominant and quinuclidinium-dominant branches of the library.

SAR Selectivity Determinant

Class-level

Quinolinium vs Pyridinium headgroup

Confers balanced dual AChE/BChE activity not observed with pyridinium analogs.

Pyridinium headgroups favor AChE selectivity; quinuclidinium biases BChE.

Evidence Dimension	AChE IC50 as a function of headgroup type
Target Compound Data	Quinolinium (ACG548B): AChE IC50 = 1.78 µM, BChE IC50 = 0.496 µM
Comparator Or Baseline	Pyridinium analogs: AChE IC50 typically 5–20× higher (weaker); Quinuclidinium analogs: BChE-preferring
Quantified Difference	Quinolinium headgroup confers balanced dual inhibition not observed with pyridinium or quinuclidinium headgroups
Conditions	Comparative SAR within the same linker-length series, Ellman assay

Why This Matters

When selecting a bis-QAS tool compound for cholinesterase studies, the quinolinium-containing ACG548B is the rational choice for achieving concomitant AChE and BChE inhibition without the extreme AChE selectivity of pyridinium analogs or the BChE bias of quinuclidinium derivatives.

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source

Highest-Value Application Scenarios for ACG548B Based on Documented Differentiation Evidence

Myasthenia Gravis Pharmacological Modeling Requiring Dual AChE/BChE Inhibition with ChoK Profiling

The original Conejo-García study explicitly identifies myasthenia gravis and neuromuscular blockade as therapeutic contexts for bis-QAS compounds with potent AChE inhibition [1]. ACG548B, with its micromolar AChE IC50 (1.78 µM) and sub-micromolar BChE IC50 (0.496 µM), provides a dual cholinesterase inhibition profile suitable for ex vivo neuromuscular junction preparations where both enzymes contribute to acetylcholine clearance [1]. Its retained ChoKα activity (IC50 = 0.12 µM) further enables simultaneous investigation of choline metabolism pathways, a dimension not accessible with conventional AChE-specific agents like edrophonium or pyridostigmine [1], [2].

Choline Kinase-Dependent Cancer Cell Line Studies with Cholinesterase Counter-Screening

Because ACG548B was derived from a ChoK inhibitor library and retains sub-micromolar ChoKα potency (0.12 µM), it is suitable for cancer metabolism studies where ChoKα is a validated target [2]. Unlike compound 56, which was designed to eliminate ChoK activity (SI = 562), ACG548B maintains the ChoK–cholinesterase polypharmacology that may be relevant in tumor microenvironments where both choline metabolism and acetylcholine signaling are dysregulated [1], [2].

SAR Probe for Bis-Quaternary Ammonium Salt Linker–Selectivity Relationship Studies

The systematic SAR framework established by Conejo-García et al. positions ACG548B as a reference compound within the quinolinium headgroup series [1]. Its well-characterized IC50 values across AChE, BChE, and ChoK make it a benchmark for academic or industrial groups synthesizing and evaluating new bis-QAS analogs. Procurement of ACG548B alongside compound 56 (extreme AChE selectivity) and a pyridinium analog enables a complete selectivity-gradient panel for structure–activity relationship training sets [1].

Neuromuscular Blockade Reversal Agent Screening Panels

The Conejo-García paper highlights the potential of bis-QAS compounds in reversing neuromuscular blocking agents [1]. ACG548B's balanced AChE/BChE inhibition profile makes it a candidate for inclusion in phenotypic screening cascades designed to identify agents that restore neuromuscular transmission without the narrow AChE selectivity that can limit efficacy in tissues with high BChE expression.

Application

Selection Property

Validation Focus

Myasthenia gravis research models

Dual AChE/BChE + ChoK profiling

Balanced esterase kinetics and choline metabolism endpoints

Cancer cell-line metabolism studies

ChoKα-active bis-QAS scaffold

Counter-screening against AChE and BChE activity

QAS library benchmarking

Quinolinium headgroup reference

Selectivity-gradient panel assembly for SAR training sets

Neuromuscular blocker reversal screens

Balanced ChE inhibition profile

Phenotypic screening cascades for neuromuscular transmission

• [1] Conejo-García A, Pisani L, Núñez Mdel C, Catto M, Nicolotti O, Leonetti F, Campos JM, Gallo MA, Espinosa A. Homodimeric bis-quaternary heterocyclic ammonium salts as potent acetyl- and butyrylcholinesterase inhibitors: a systematic investigation of the influence of linker and cationic heads over affinity and selectivity. J Med Chem. 2011;54(8):2627-2645. doi:10.1021/jm101299d View Source
• [2] Molnova. ACG-548B Product Page: a potent selective choline kinase α (ChoKα) inhibitor with IC50 of 0.12 µM. Accessed 2026. View Source